Cas no 6907-71-7 (Methanamine, N-(1-phenylethylidene)-)

• Product Name: Methanamine, N-(1-phenylethylidene)-
• CAS No: 6907-71-7
• MF: C₉H₁₁N
• MW: 133.190342187881
• CID: 392267
• PubChem ID: 576474
• Update Time: 2025-04-19

Methanamine, N-(1-phenylethylidene)- Chemical and Physical Properties

Names and Identifiers

• Methanamine, N-(1-phenylethylidene)-
• Methyl(α-methylbenzylidene)amine
• N-1-phenylethylidene-N-methylamine
• acetophenone N-methylimine
• Methyl-(1-phenyl-aethyliden)-amin
• methyl(1-phenylethylidene)amine
• Methyl-(1-p-tolyl-aethyl)-aether
• N-(A-METHYLBENZYLIDENE)METHYLAMINE
• N-(a-methylbenzylidene)methanamine
• N-[(E)-1-Phenylethylidene]methanamine
• KDUZUMYJQDSBRY-UHFFFAOYSA-N
• N-(.alpha.-Methylbenzylidene)methylamine
• N-Methyl-1-phenylethan-1-imine
• 6907-71-7
• N-methyl-1-phenylethanimine
• Acetophenone methylimine
• N-[(E)-1-Phenylethylidene]methanamine #
• KDUZUMYJQDSBRY-CSKARUKUSA-N
• Methyl (1-phenylethylidene) amine
• SCHEMBL3443698
• acetophenone N-methyl imine
• SCHEMBL3443700
• DTXSID60988794
• Methylamine, N-(.alpha.-methylbenzylidene)-

• Inchi： 1S/C9H11N/c1-8(10-2)9-6-4-3-5-7-9/h3-7H,1-2H3/b10-8+
• InChI Key： KDUZUMYJQDSBRY-CSKARUKUSA-N
• SMILES： N(/C)=C(/C)\C1C=CC=CC=1

Computed Properties

• Exact Mass: 133.08900
• Monoisotopic Mass: 133.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36000
• LogP: 2.12540